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Compound of Interest

Compound Name: Cyclomusalenone

Cat. No.: B14870464 Get Quote

Despite a comprehensive search of chemical databases and scientific literature, the chemical

structure, properties, and biological activities of a compound referred to as

"Cyclomusalenone" remain uncharacterized. This name does not correspond to any known,

publicly documented chemical entity, suggesting it may be a novel, yet-to-be-published

discovery, a highly specific trade name, or a potential misnomer for a different phytochemical.

Our investigation into "Cyclomusalenone" involved extensive searches for its chemical

structure, alternative names, and any associated biological or synthetic data. These inquiries

did not yield any direct identification of a compound with this specific name.

The etymology of the name might suggest a connection to the plant genus Musa, which

encompasses bananas and plantains. The suffix "-one" typically indicates the presence of a

ketone functional group within a cyclic structure ("cyclo-"). This led to a secondary line of

inquiry into the vast array of phytochemicals isolated from Musa species.

Phytochemical Landscape of Musa Species
Research into the chemical constituents of bananas and plantains has revealed a rich diversity

of bioactive compounds. These primarily include:

Phenolic Compounds:Musa species are abundant in phenolic compounds, which are known

for their antioxidant properties. These include gallic acid, catechin, epicatechin, and various
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flavonoids.

Flavonoids: A significant subclass of phenolics found in bananas, with compounds like

quercetin and kaempferol being prominent.

Fatty Acids and Sterols: Lipophilic extracts of banana pulp contain a variety of fatty acids and

sterols.

Other Bioactive Molecules: The fruit and other parts of the banana plant also contain

alkaloids, saponins, and tannins, which contribute to their traditional medicinal uses.

While the phytochemical profile of Musa species is well-documented, no compound named

"Cyclomusalenone" appears in the existing literature detailing these natural products.

The Case of Cyclohexanone: A Point of Clarification
Initial searches for "Cyclomusalenone" returned extensive information on Cyclohexanone. It is

crucial to distinguish that Cyclohexanone is a well-characterized, synthetically produced

industrial chemical with the formula C₆H₁₀O. It is a six-carbon cyclic molecule with a ketone

functional group and is widely used as a solvent and in the production of nylon. There is no

indication that Cyclohexanone is a natural product found in Musa species or that it is related to

the queried term "Cyclomusalenone."

Concluding Remarks for the Scientific Community
For researchers, scientists, and drug development professionals seeking information on

"Cyclomusalenone," it is imperative to verify the nomenclature and the source of this term.

The absence of this compound in established chemical and biological databases suggests

several possibilities:

A Novel, Undisclosed Compound: The name may refer to a newly isolated or synthesized

molecule that has not yet been publicly disclosed in scientific literature or patents.

Proprietary or Trade Name: "Cyclomusalenone" could be a trade name for a product or a

specific extract from a Musa species, where the exact chemical composition is proprietary.
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Potential for Misidentification or Typographical Error: It is possible that the name is a

misspelling of another known compound.

Without a definitive chemical structure or identifier, a technical guide on "Cyclomusalenone"

cannot be constructed. Further progress in understanding this potential entity is contingent on

the disclosure of its chemical identity from the original source that coined the name.

Researchers encountering this term are encouraged to seek clarification from the primary

source to enable a proper scientific investigation.

To cite this document: BenchChem. [Unveiling the Enigma of Cyclomusalenone: A
Compound Undefined in Current Scientific Literature]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14870464#what-is-the-chemical-
structure-of-cyclomusalenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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